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Introduction to 2-Undecanone as a Nematicide

2-Undecanone (C₁₁H₂₂O), also known as methyl nonyl ketone, is a medium-chain methyl ketone that has

emerged as a promising bio-nematicide against plant-parasitic nematodes, particularly root-knot nematodes

(RKNs) of the Meloidogyne genus. This compound is produced naturally by various plants, microorganisms,

and animals as part of their defense mechanisms and is characterized by its low environmental persistence

and favorable mammalian toxicity profile compared to synthetic nematicides [1]. The compound exhibits a

unique dual-action mechanism comprising both repellent (behavioral) and contact toxicity (physiological)

effects against nematodes, making it particularly valuable for integrated pest management strategies [2].

With increasing regulatory restrictions on synthetic nematicides due to environmental and human health

concerns, 2-Undecanone represents an eco-friendly alternative that aligns with sustainable agriculture

principles while effectively managing nematode populations that cause an estimated $157 billion in annual

crop losses worldwide [3] [4].

Chemical Properties and Sources
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Basic Chemical Characteristics

2-Undecanone belongs to the class of organic compounds known as ketones, with a molecular weight of

170.29 g/mol and a chemical formula of C₁₁H₂₂O. It is characterized by its lipophilic nature and volatile

properties, which contribute to its mobility in soil environments and ability to penetrate nematode cuticles.

At room temperature, it exists as an oily liquid with a boiling point between 231-232°C and limited water

solubility (approximately 19.71 mg/L at 25°C) [1]. Its relatively high vapor pressure enables it to function as

a volatile organic compound (VOC) that can diffuse through soil pores to reach nematodes in their habitat.

Table 1: Physicochemical Properties of 2-Undecanone

Property Value/Specification Remarks

Chemical Formula C₁₁H₂₂O Methyl nonyl ketone

Molecular Weight 170.29 g/mol -

Physical State Oily liquid At room temperature

Boiling Point 231-232°C @ 760 mm Hg -

Melting Point 15°C -

Water Solubility 19.71 mg/L @ 25°C Limited solubility

Log P 4.09 High lipophilicity

Vapor Pressure Relatively high Contributes to volatility in soil

Natural Sources and Production

2-Undecanone is widely distributed in nature and can be extracted from various plant sources including rue

oil (Ruta graveolens), cloves, ginger, guava, strawberries, wild-grown tomatoes, bananas, palm kernel oil,

and soya bean oil [1]. It is also produced by several microorganisms, notably Paenibacillus polymyxa

KM2501-1, from whose fermentation broth it was initially identified as having strong nematocidal and
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repellent properties against Meloidogyne incognita [2]. For commercial application, 2-Undecanone can be

manufactured synthetically or through microbial production using engineered bacterial systems, with recent

advances in metabolic engineering focusing on optimizing beta-oxidation pathways to enhance yield [4].

Dual-Action Nematicidal Mechanism

Repellent Olfaction Mechanism

The repellent effect of 2-Undecanone is mediated through the nematode's olfactory system, specifically

targeting AWB sensory neurons.- At concentrations of 1-5 mg/mL, 2-Undecanone is detected by AWB

neurons, which then transduce the signal through cGMP-mediated pathways involving key genes such as

daf-11, odr-1, tax-2, and tax-4 [2]. This signaling cascade ultimately triggers aversive behavior in nematodes,

causing them to move away from the compound source. The repellent effect has significant practical

implications for preventing nematode invasion of plant roots, thereby reducing initial infection rates.

Table 2: Concentration-Dependent Effects of 2-Undecanone on Nematodes

Concentration
Range

Primary
Effect

Mechanism Experimental Evidence

1-5 mg/mL Repellent AWB neuron activation → cGMP

pathway → aversive behavior

Chemotaxis assays with

C. elegans mutants

0.06-0.08 mg/mL Contact

toxicity

Intracellular Ca²⁺ accumulation →

lysosomal membrane rupture →
necrosis

Lysosomal integrity

assays, calcium imaging

20 μg/mL Moderate
nematicidal

Internal cell degeneration TEM observations in M.
incognita J2

500 μg/mL Strong
nematicidal

Extensive internal damage to
pseudocoel cells

SEM/TEM observations
in M. incognita J2

The following diagram illustrates the molecular basis of 2-Undecanone's repellent effect on nematodes:
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Contact Toxicity Mechanism

The direct nematicidal activity of 2-Undecanone occurs at lower concentrations (0.06-0.08 mg/mL) through

a cascade of intracellular events leading to necrotic cell death. The compound initially induces intracellular

calcium accumulation, which triggers lysosomal membrane permeabilization and the release of
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hydrolytic enzymes into the cytoplasm [2]. Research has identified Hsp70 A and V-ATPase A as the primary

molecular targets responsible for the contact killing effect. The disruption of these proteins alters

sphingomyelin metabolism, decreasing acid sphingomyelinase activity, reducing ceramide levels, and

increasing sphingomyelin levels, ultimately compromising lysosomal integrity and triggering necrosis [2].

Ultrastructural studies using transmission electron microscopy (TEM) have revealed that 2-Undecanone

causes significant internal damage to pseudocoel cells without necessarily harming the cuticle or somatic

muscles, suggesting the compound primarily enters through the digestive system rather than the cuticle [5].

The following diagram illustrates the contact toxicity pathway of 2-Undecanone:
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2-Undecanone Contact Toxicity Pathway
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Application Protocols and Experimental Methodologies
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In Vitro Nematicidal Bioassays

Objective: To evaluate the direct toxicity of 2-Undecanone against nematodes in laboratory conditions.

Materials:

Test organisms: Second-stage juveniles (J2) of Meloidogyne incognita or Caenorhabditis elegans
adults
2-Undecanone (≥99% purity)

Dimethylsulfoxide (DMSO) for preparing stock solutions
Distilled water

24-well microtiter plates or microcentrifuge tubes
Incubator maintained at 20°C

Procedure:

Prepare a stock solution of 2-Undecanone in DMSO and subsequently dilute it with distilled water to
achieve double the desired final test concentrations (typically 20 μg/mL and 500 μg/mL for high-

concentration effects) [5].
Mix the treatment solutions in a 1:1 (v/v) ratio with nematode suspensions containing approximately

100 individuals per tube.
Maintain microcentrifuge tubes in the dark at 20°C for 24 hours.

Include appropriate controls: distilled water as a negative control and DMSO in water (1% v/v) as a
solvent control.

After exposure, wash the nematodes four times in fresh distilled water and assess mortality.
Consider nematodes immobile if they do not respond to mechanical stimulation.

Calculate mortality rates and determine EC₅₀ values using probit analysis.

Notes: For C. elegans, the nematicidal concentration range is 0.06-0.08 mg/mL, while for M. incognita J2,

effective concentrations are 20-500 μg/mL depending on the desired effect level [2] [5].

Repellency (Chemotaxis) Assays

Objective: To evaluate the repellent effect of 2-Undecanone on nematode behavior.

Materials:

Chemotaxis assay device (typically a square plate with point application areas)
2-Undecanone test solutions (1-5 mg/mL in ethanol or water with minimal DMSO)
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Sodium azide (for immobilizing nematodes at choice points)

C. elegans wild-type (N2) and mutant strains (lim-4, odr-7, tax-2, tax-4, odr-1, daf-11)

Procedure:

Spot 1 μL of 2-Undecanone test solution on one side of the assay plate and 1 μL of control solvent

on the opposite side.
Apply sodium azide to both spots to immobilize nematodes that reach them.

Place approximately 100-200 nematodes at the center of the plate.
Allow the nematodes to move freely for 60 minutes in a humid chamber.

Count the number of nematodes at the test spot, control spot, and elsewhere.
Calculate the chemotaxis index (CI) as: CI = (number at control - number at test) / total number of

nematodes.
A negative CI indicates repellent behavior [2].

Validation: Confirm AWB neuron dependence using lim-4 mutants (defective in AWB neurons) and cGMP

pathway dependence using tax-2, tax-4, odr-1, and daf-11 mutants [2].

Soil Application for Plant Protection

Objective: To apply 2-Undecanone for nematode control in agricultural settings.

Materials:

2-Undecanone formulation (emulsifiable concentrate or slow-release granules)

Soil application equipment (sprayers, irrigation systems, or granular applicators)
Soil incorporation tools (rototillers or similar equipment)

Procedure:

Soil Preparation: Loosen the top 15-20 cm of soil to facilitate compound incorporation.
Application Timing: Apply 2-Undecanone before planting or at the first signs of nematode

infestation.
Concentration Adjustment: For field applications, use 2-Undecanone at concentrations of 20-100

μg/mL in irrigation water or as a soil drench.
Incorporation: Thoroughly mix the applied compound into the soil to ensure even distribution.

Water Management: Apply appropriate irrigation to facilitate movement of the compound through the
soil profile while minimizing leaching.

Reapplication: Monitor nematode populations and reapply as needed, typically at 4-6 week intervals
during high-risk periods.
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Notes: The repellent effect at higher concentrations (1-5 mg/mL) can create a protective zone around roots,

while lower concentrations (0.06-0.08 mg/mL) provide direct control [2]. Combining different formulation

types can provide both immediate and extended protection.

Lysosomal Integrity Assays

Objective: To visualize and quantify 2-Undecanone-induced damage to lysosomal membranes.

Materials:

C. elegans strains: Wild-type (N2) and transgenic strain pwIs50 (expressing LMP-1::GFP)
LysoTracker Red DND-99 (or similar lysosomal dye)

2-Undecanone test solutions (0.06-0.08 mg/mL)
Calcium indicator Fluo-4 AM

Fluorescence microscope with appropriate filter sets
Microcentrifuge tubes and necessary buffers

Procedure:

Treat nematodes with 2-Undecanone (0.06-0.08 mg/mL) for 4-6 hours.

For in vitro staining, incubate nematodes with LysoTracker Red (50 nM) for 30 minutes.
Wash nematodes three times with M9 buffer to remove excess dye.

Mount nematodes on agar pads and visualize using fluorescence microscopy.
For in vivo observations, use untreated and treated pwIs50 strains directly.

For calcium imaging, load nematodes with Fluo-4 AM (5 μM) for 1 hour before treatment with 2-
Undecanone.

Quantify fluorescence intensity and distribution using image analysis software.

Interpretation: Ruptured lysosomes appear as diffuse fluorescence throughout the cytoplasm rather than

discrete punctate structures [2]. Increased calcium fluorescence indicates disruption of cellular calcium

homeostasis.

Safety and Environmental Considerations

2-Undecanone exhibits several advantageous safety and environmental properties compared to synthetic

nematicides. As a compound found naturally in various food plants, it has a favorable toxicity profile and is
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generally recognized as safe for agricultural use. The compound poses minimal risks to non-target

organisms when applied at recommended concentrations, though standard personal protective equipment

(PPE) including gloves and eye protection should be used during handling.

From an environmental perspective, 2-Undecanone demonstrates reduced persistence in soil and water

compared to organophosphate and carbamate nematicides, lowering the risk of long-term accumulation. Its

natural occurrence in ecosystems means that degradation pathways exist in soil microbial communities,

further reducing environmental impact. However, application should still follow integrated pest

management principles to minimize potential effects on beneficial soil organisms and to prevent the

development of resistance in nematode populations [6].

Compatibility and Integration Strategies

The dual-action mechanism of 2-Undecanone makes it highly compatible with various integrated pest

management approaches. It can be effectively combined with:

Biological controls: Compatible with nematophagous fungi (Arthrobotrys, Pochonia) and bacteria
(Pasteuria penetrans) that target different nematode life stages [3].

Cultural practices: Can be integrated with soil solarization, which complements its efficacy by
reducing initial nematode populations [6].

Resistant cultivars: Enhances the durability of host plant resistance by providing an additional mode
of action.

Other biorational products: Can be rotated or combined with other botanical nematicides such as
those containing acetic acid or (E)-2-decenal to target multiple physiological processes [5].

This compatibility profile allows 2-Undecanone to serve as a cornerstone in sustainable nematode

management programs that reduce reliance on synthetic chemicals while maintaining effective crop

protection.

Conclusion

2-Undecanone represents a promising multi-modal nematicide that effectively addresses key challenges in

sustainable agriculture. Its unique combination of repellent and toxic effects provides comprehensive

protection against economically significant nematode species while minimizing environmental impact. The
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detailed application protocols and mechanistic insights provided in these notes equip researchers and

agricultural professionals with the necessary tools to implement effective nematode control strategies.

Further research directions should focus on formulation optimization to enhance soil persistence and

mobility, field validation across different cropping systems, and investigation of potential synergistic

combinations with other biorational control agents to further improve efficacy and reduce application rates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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